Cas no 1501696-29-2 (1-Amino-3-(1H-pyrazol-1-yl)cyclopentane-1-carboxylic acid)

• Product Name: 1-Amino-3-(1H-pyrazol-1-yl)cyclopentane-1-carboxylic acid
• CAS No: 1501696-29-2
• MF: C₉H₁₃N₃O₂
• MW: 195.218421697617
• CID: 5741482
• PubChem ID: 79651744
• Update Time: 2025-05-20

1-Amino-3-(1H-pyrazol-1-yl)cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• AKOS018208454
• 1501696-29-2
• 1-amino-3-(1H-pyrazol-1-yl)cyclopentane-1-carboxylicacid
• 1-amino-3-(1H-pyrazol-1-yl)cyclopentane-1-carboxylic acid
• EN300-1123184
• Cyclopentanecarboxylic acid, 1-amino-3-(1H-pyrazol-1-yl)-
• 1-Amino-3-(1H-pyrazol-1-yl)cyclopentane-1-carboxylic acid

• Inchi： 1S/C9H13N3O2/c10-9(8(13)14)3-2-7(6-9)12-5-1-4-11-12/h1,4-5,7H,2-3,6,10H2,(H,13,14)
• InChI Key： WFUKBWMCWJEMRA-UHFFFAOYSA-N
• SMILES： OC(C1(CCC(C1)N1C=CC=N1)N)=O

Computed Properties

• Exact Mass: 195.100776666g/mol
• Monoisotopic Mass: 195.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 81.1Ų

Experimental Properties

• Density: 1.47±0.1 g/cm3(Predicted)
• Boiling Point: 399.2±42.0 °C(Predicted)
• pka: 1.89±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-Amino-3-(1H-pyrazol-1-yl)cyclopentane-1-carboxylic acid

1-Amino-3-(1H-pyrazol-1-yl)cyclopentane-1-carboxylic acid

The compound 1-Amino-3-(1H-pyrazol-1-yl)cyclopentane-1-carboxylic acid (CAS No: 1501696-29-2) is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals and materials science. This compound is characterized by its unique structure, which combines a cyclopentane ring with an amino group and a pyrazole moiety, making it a versatile building block for various chemical reactions and applications.

The cyclopentane ring serves as the core structure of this compound, providing stability and rigidity to the molecule. The amino group (-NH2) attached to the cyclopentane ring introduces nucleophilic properties, enabling it to participate in a wide range of reactions, such as amidation and alkylation. The pyrazole moiety, on the other hand, adds aromaticity and enhances the molecule's reactivity due to its conjugated π-system. This combination of functional groups makes 1-Amino-3-(1H-pyrazol-1-yl)cyclopentane-1-carboxylic acid a valuable intermediate in the synthesis of complex molecules, including pharmaceutical agents and advanced materials.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of novel therapeutic agents targeting specific biological pathways. For instance, researchers have explored its role in inhibiting key enzymes involved in neurodegenerative diseases, such as Alzheimer's disease. The pyrazole group has been shown to exhibit strong binding affinity to these enzymes, making it a promising candidate for further investigation.

In addition to its pharmaceutical applications, 1-Amino-3-(1H-pyrazol-1-yl)cyclopentane-1-carboxylic acid has also found utility in materials science. Its ability to form stable covalent bonds with other molecules makes it an ideal precursor for synthesizing advanced polymers and nanomaterials. For example, recent research has demonstrated its use in creating self-healing polymers that can repair damage caused by mechanical stress or environmental factors.

The synthesis of this compound typically involves multi-step organic reactions, including nucleophilic substitutions and cyclizations. The process often begins with the preparation of intermediates that contain both the amino and pyrazole groups, followed by their incorporation into the cyclopentane framework through carefully controlled reaction conditions. This ensures high purity and yield of the final product.

From an environmental standpoint, 1-Amino-3-(1H-pyrazol-1-yl)cyclopentane-1-carboxylic acid exhibits low toxicity and biodegradability under standard conditions, making it suitable for use in industrial settings where environmental impact is a concern.

In conclusion, CAS No: 1501696-29-2, or 1-Amino-3-(1H-pyrazol-1-yli)cyclopentane carboxylic acid, is a versatile and innovative compound with diverse applications across multiple scientific disciplines. Its unique chemical structure and reactivity make it an invaluable tool for researchers and industry professionals alike.